Cas no 2694732-75-5 (Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate)
Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-33050424
- benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate
- 2694732-75-5
- Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate
-
- Inchi: 1S/C15H19NO2/c1-15-8-7-13(15)9-16(11-15)14(17)18-10-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
- InChI Key: OTQVMHRWHIKJAJ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CC2CCC2(C)C1)=O
Computed Properties
- Exact Mass: 245.141578849g/mol
- Monoisotopic Mass: 245.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5Ų
Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33050424-0.05g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 0.05g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-33050424-0.1g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 0.1g |
$804.0 | 2025-03-18 | |
| Enamine | EN300-33050424-0.25g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 0.25g |
$840.0 | 2025-03-18 | |
| Enamine | EN300-33050424-0.5g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 0.5g |
$877.0 | 2025-03-18 | |
| Enamine | EN300-33050424-1.0g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-33050424-2.5g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 | |
| Enamine | EN300-33050424-5.0g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 5.0g |
$2650.0 | 2025-03-18 | |
| Enamine | EN300-33050424-10.0g |
benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate |
2694732-75-5 | 95.0% | 10.0g |
$3929.0 | 2025-03-18 |
Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate
Comprehensive Overview of Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 2694732-75-5)
The compound Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 2694732-75-5) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo[3.2.0]heptane core is a key scaffold in drug discovery, often associated with bioactive properties. The benzyl carboxylate moiety further enhances its versatility, making it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the structural similarity to other neuroactive compounds.
In recent years, the demand for novel heterocyclic compounds like Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate has surged due to their role in addressing unmet medical needs. The compound’s CAS No. 2694732-75-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its synthesis often involves multi-step organic reactions, including cyclization and esterification, which are critical topics in modern synthetic chemistry. The 1-methyl-3-azabicyclo[3.2.0]heptane framework is also a subject of computational studies, as researchers explore its conformational stability and interaction with biological targets.
One of the most discussed aspects of Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate is its potential as a precursor for drug development. The pharmaceutical industry is increasingly focusing on small molecule therapeutics, and this compound’s unique structure positions it as a candidate for further exploration. Questions like “How is CAS No. 2694732-75-5 synthesized?” or “What are the biological activities of azabicyclo[3.2.0]heptane derivatives?” are commonly encountered in search engines, highlighting the public’s interest in its applications. Additionally, its benzyl-protected carboxylate group offers opportunities for selective deprotection, a technique widely used in medicinal chemistry.
The compound’s relevance extends to green chemistry initiatives, where researchers aim to optimize its synthesis with minimal environmental impact. Sustainable methods, such as catalytic hydrogenation or microwave-assisted reactions, are being explored to produce Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate more efficiently. This aligns with the broader trend of eco-friendly chemical processes, a hot topic in both academic and industrial circles. The CAS No. 2694732-75-5 is often cited in patents and publications related to these advancements, underscoring its importance.
From a regulatory perspective, Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate is not classified as a hazardous material, making it accessible for research purposes. However, proper handling and storage are essential to maintain its integrity. The compound’s stability under various conditions is a frequent subject of inquiry, as it influences its shelf life and applicability in long-term studies. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and confirm its structure.
In conclusion, Benzyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 2694732-75-5) represents a fascinating area of research at the intersection of organic chemistry and drug discovery. Its azabicyclo[3.2.0]heptane core and benzyl carboxylate functional group offer numerous possibilities for innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable synthesis.
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